Cas no 1050212-47-9 (1-[(5-chlorothiophen-2-yl)sulfonyl]-N-(4-methanesulfonylphenyl)pyrrolidine-2-carboxamide)

• Product Name: 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-(4-methanesulfonylphenyl)pyrrolidine-2-carboxamide
• CAS No: 1050212-47-9
• MF: C₁₆H₁₇ClN₂O₅S₃
• MW: 448.964579343796
• CID: 5456477
• PubChem ID: 16831479
• Update Time: 2025-10-24

1-[(5-chlorothiophen-2-yl)sulfonyl]-N-(4-methanesulfonylphenyl)pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• F2889-0261
• AKOS024475321
• 1050212-47-9
• 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-(4-methanesulfonylphenyl)pyrrolidine-2-carboxamide
• 1-(5-chlorothiophen-2-yl)sulfonyl-N-(4-methylsulfonylphenyl)pyrrolidine-2-carboxamide
• 1-((5-chlorothiophen-2-yl)sulfonyl)-N-(4-(methylsulfonyl)phenyl)pyrrolidine-2-carboxamide
• VU0505138-1
• 1-[(5-Chloro-2-thienyl)sulfonyl]-N-[4-(methylsulfonyl)phenyl]-2-pyrrolidinecarboxamide

• Inchi： 1S/C16H17ClN2O5S3/c1-26(21,22)12-6-4-11(5-7-12)18-16(20)13-3-2-10-19(13)27(23,24)15-9-8-14(17)25-15/h4-9,13H,2-3,10H2,1H3,(H,18,20)
• InChI Key： JQGXBAAZXZWBPB-UHFFFAOYSA-N
• SMILES： N1(S(C2SC(Cl)=CC=2)(=O)=O)CCCC1C(NC1=CC=C(S(C)(=O)=O)C=C1)=O

Computed Properties

• Exact Mass: 447.9988129g/mol
• Monoisotopic Mass: 447.9988129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Density: 1.554±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.21±0.70(Predicted)

Additional information on 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-(4-methanesulfonylphenyl)pyrrolidine-2-carboxamide

Comprehensive Overview of 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-(4-methanesulfonylphenyl)pyrrolidine-2-carboxamide (CAS No. 1050212-47-9)

The compound 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-(4-methanesulfonylphenyl)pyrrolidine-2-carboxamide (CAS No. 1050212-47-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the pyrrolidine-2-carboxamide backbone and the 5-chlorothiophen-2-yl sulfonyl moiety, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which aligns with current trends in targeted drug discovery.

In recent years, the demand for sulfonyl-based compounds has surged due to their versatility in medicinal chemistry. The presence of both methanesulfonylphenyl and chlorothiophene groups in this molecule enhances its binding affinity to certain protein targets, a topic frequently searched by professionals in the field. This compound's CAS No. 1050212-47-9 is often queried in databases like PubChem and Reaxys, reflecting its growing relevance in academic and industrial settings.

One of the most discussed aspects of 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-(4-methanesulfonylphenyl)pyrrolidine-2-carboxamide is its potential role in addressing unmet medical needs. For instance, its structural similarity to known enzyme inhibitors has led to hypotheses about its efficacy in managing inflammatory conditions—a hot topic in 2024 due to the rising prevalence of chronic diseases. The pyrrolidine carboxamide core is also a recurring motif in neurology-focused drug development, aligning with searches for "neuroprotective agents" and "small molecule therapeutics."

From a synthetic chemistry perspective, the compound's sulfonamide linkage and heterocyclic thiophene unit offer intriguing possibilities for structure-activity relationship (SAR) studies. These features are frequently explored in peer-reviewed journals, making CAS 1050212-47-9 a subject of methodological interest. Laboratories optimizing multi-step organic synthesis protocols often reference this compound as a case study for achieving high yields while maintaining stereochemical purity.

The physicochemical properties of 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-(4-methanesulfonylphenyl)pyrrolidine-2-carboxamide further underscore its utility. With moderate lipophilicity (LogP) and hydrogen-bonding capacity, it strikes a balance between membrane permeability and aqueous solubility—a critical consideration in drug design forums. Such characteristics explain why queries like "optimizing bioavailability of sulfonamides" often lead back to discussions about this molecule.

Analytical characterization of CAS No. 1050212-47-9 typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. These methods are essential for verifying the compound's stability under various pH conditions—a concern raised in many pharmaceutical QA/QC searches. The methanesulfonylphenyl group's electron-withdrawing effects also make it a fascinating subject for computational chemistry studies, particularly in molecular docking simulations.

In conclusion, 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-(4-methanesulfonylphenyl)pyrrolidine-2-carboxamide represents a compelling intersection of synthetic accessibility and biological potential. Its CAS 1050212-47-9 identifier serves as a gateway to a wealth of research opportunities, from probing novel mechanisms of action to developing next-generation therapeutics. As the scientific community continues to explore sulfonamide derivatives and heterocyclic architectures, this compound will likely remain at the forefront of innovative drug discovery endeavors.